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Compound of Interest

Compound Name: 1-Butyl-1-cyclopentanol

Cat. No.: B072229 Get Quote

Technical Guide: Physical Properties of 1-Butyl-
1-cyclopentanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Butyl-1-cyclopentanol (CAS No: 1462-97-1) is a tertiary alcohol with applications in various

fields of chemical synthesis. A thorough understanding of its physical properties is essential for

its effective use in research and development, particularly in drug discovery and materials

science. This technical guide provides a detailed overview of the boiling point and density of 1-
Butyl-1-cyclopentanol, including experimental protocols for their determination and a

visualization of its common synthetic route.

Physical Properties of 1-Butyl-1-cyclopentanol
The key physical properties of 1-Butyl-1-cyclopentanol are summarized in the table below.

These values are critical for predicting its behavior in different experimental conditions,

designing purification procedures, and ensuring safe handling.
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Property Value Units Conditions

Boiling Point 189 °C at 760 mmHg

Density 0.919 g/cm³ Not Specified

Experimental Protocols
While specific experimental data for the determination of the physical properties of 1-Butyl-1-
cyclopentanol are not readily available in the public domain, the following are detailed,

generalized methodologies for determining the boiling point and density of tertiary alcohols like

1-Butyl-1-cyclopentanol.

Determination of Boiling Point (Micro Method)
This method is suitable for small sample volumes and provides a relatively accurate

measurement of the boiling point.

Materials:

1-Butyl-1-cyclopentanol sample

Capillary tube (sealed at one end)

Small test tube

Thermometer

Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount (a few drops) of 1-Butyl-1-cyclopentanol is placed into the small test tube.

The capillary tube is inverted (open end down) and placed inside the test tube containing the

sample.
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The test tube is securely attached to the thermometer using a rubber band or wire, ensuring

the sample is level with the thermometer bulb.

The assembly is then placed in the heating apparatus.

The sample is heated gradually. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the capillary tube.

Heating is then discontinued, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid begins to enter the

capillary tube.

Determination of Density using a Pycnometer
A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,

which allows for a precise measurement of volume.

Materials:

1-Butyl-1-cyclopentanol sample

Pycnometer

Analytical balance

Thermostat or water bath

Distilled water

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance (m_pyc).
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The pycnometer is filled with distilled water and placed in a thermostat at a constant

temperature (e.g., 20 °C) until it reaches thermal equilibrium. The volume of the pycnometer

is then determined by the mass of the water (m_water) and its known density at that

temperature.

The pycnometer is then emptied, dried completely, and filled with the 1-Butyl-1-
cyclopentanol sample.

The filled pycnometer is again placed in the thermostat to reach the same constant

temperature.

The mass of the pycnometer filled with the sample is then accurately measured (m_sample).

The density of the 1-Butyl-1-cyclopentanol is calculated using the following formula:

Density = (m_sample - m_pyc) / (Volume of pycnometer)

Synthesis Workflow: Grignard Reaction
A common and effective method for the synthesis of tertiary alcohols such as 1-Butyl-1-
cyclopentanol is the Grignard reaction. This involves the reaction of a Grignard reagent (in

this case, butylmagnesium bromide) with a ketone (cyclopentanone). The following diagram

illustrates the logical workflow of this synthesis.

Reactants

Synthesis Steps Product

Butyl Bromide

Formation of
Butylmagnesium BromideMagnesium Turnings

Cyclopentanone

Nucleophilic Addition

Grignard
Reagent Acidic Workup
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Intermediate 1-Butyl-1-cyclopentanol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Butyl-1-cyclopentanol via Grignard reaction.

To cite this document: BenchChem. [Physical properties of 1-Butyl-1-cyclopentanol (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072229#physical-properties-of-1-butyl-1-
cyclopentanol-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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